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propan-2-yl 3-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate propan-2-yl 3-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0923935
InChI: InChI=1S/C21H23N5O4S/c1-14(2)30-20(28)15-7-6-8-16(11-15)23-19(27)13-31-21-25-24-18(26(21)22)12-29-17-9-4-3-5-10-17/h3-11,14H,12-13,22H2,1-2H3,(H,23,27)
SMILES: CC(C)OC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3
Molecular Formula: C21H23N5O4S
Molecular Weight: 441.5 g/mol

propan-2-yl 3-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

CAS No.:

Cat. No.: VC0923935

Molecular Formula: C21H23N5O4S

Molecular Weight: 441.5 g/mol

* For research use only. Not for human or veterinary use.

propan-2-yl 3-[({[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate -

Specification

Molecular Formula C21H23N5O4S
Molecular Weight 441.5 g/mol
IUPAC Name propan-2-yl 3-[[2-[[4-amino-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C21H23N5O4S/c1-14(2)30-20(28)15-7-6-8-16(11-15)23-19(27)13-31-21-25-24-18(26(21)22)12-29-17-9-4-3-5-10-17/h3-11,14H,12-13,22H2,1-2H3,(H,23,27)
Standard InChI Key LLEAJWVTHBQIBF-UHFFFAOYSA-N
SMILES CC(C)OC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3
Canonical SMILES CC(C)OC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3

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